N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide

• IUPAC Name: N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-(pyridin-2-ylmethylamino)pyridine-3-carboxamide
• InChI: InChI=1S/C18H19N5OS/c1-2-14-12-25-17(23-14)11-22-18(24)13-6-7-16(20-9-13)21-10-15-5-3-4-8-19-15/h3-9,12H,2,10-11H2,1H3,(H,20,21)(H,22,24)
• InChI Key: HTGGFZWUQUHXIZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CSC(=N1)CNC(=O)C2=CN=C(C=C2)NCC3=CC=CC=N3
• Molecular Formula: C18H19N5OS
• Molecular Weight: 353.4 g/mol

Description

N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide, also known as GSK-3 inhibitor, is a chemical compound used in scientific research. It is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3), an enzyme that plays a crucial role in various biological processes, including metabolism, cell proliferation, and differentiation.

Mechanism of Action

N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide inhibits N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide activity by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrates, leading to downstream effects on various signaling pathways. The exact mechanism of action of N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide on specific pathways depends on the cell type and context.
Biochemical and Physiological Effects
N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide has been shown to have various biochemical and physiological effects, depending on the cell type and context. It has been shown to promote cell survival, inhibit cell proliferation, induce cell differentiation, and modulate inflammation. In addition, it has been shown to regulate glucose metabolism, lipid metabolism, and insulin sensitivity.

Advantages and Limitations for Lab Experiments

N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide has several advantages for lab experiments. It is a potent and selective inhibitor of N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide, making it a useful tool compound for studying the role of N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide in various biological processes. It is also cell-permeable, allowing for easy administration to cells in culture. However, N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide has some limitations. It has a short half-life, requiring frequent administration to maintain its effects. In addition, it may have off-target effects on other kinases, leading to potential complications in data interpretation.

Future Directions

There are several future directions for the use of N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide in scientific research. One direction is the development of more potent and selective N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide inhibitors with longer half-lives. Another direction is the investigation of the role of N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide in specific diseases and conditions, such as cancer and neurodegenerative diseases. In addition, the use of N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide in combination with other compounds may lead to synergistic effects on various signaling pathways.

Synthesis Methods

The synthesis of N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide is a multi-step process that involves several chemical reactions. The starting materials for the synthesis are 2-chloronicotinic acid, 2-aminomethylthiazole, and 2-pyridinemethylamine. The first step involves the reaction of 2-chloronicotinic acid with 2-aminomethylthiazole in the presence of a base to form the intermediate compound. The intermediate compound is then reacted with 2-pyridinemethylamine to yield the final product, N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide.

Scientific Research Applications

N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide has been extensively used in scientific research as a tool compound to study the role of N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide in various biological processes. It has been shown to inhibit N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide activity in vitro and in vivo, leading to downstream effects on various signaling pathways, including the Wnt/β-catenin pathway, the PI3K/Akt pathway, and the NF-κB pathway. As a result, N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide has been used to study the role of N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[(2-pyridinylmethyl)amino]nicotinamide in cancer, diabetes, neurodegenerative diseases, and other conditions.